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Compound of Interest

Compound Name: Metolachlor esa

Cat. No.: B063765 Get Quote

Essential guidance for the safe handling and disposal of Metolachlor ethanesulfonic acid (ESA)

in a laboratory setting, ensuring the protection of researchers and the integrity of experimental

outcomes.

Metolachlor ESA, a significant metabolite of the widely used herbicide S-metolachlor,

necessitates careful handling to minimize exposure and ensure laboratory safety.[1][2]

Adherence to proper personal protective equipment (PPE) protocols, handling procedures, and

disposal plans is paramount for drug development professionals, researchers, and scientists.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Metolachlor ESA, a comprehensive selection of PPE is crucial to prevent

contact with skin, eyes, and the respiratory system. The following table summarizes the

recommended PPE.
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Body Part
Recommended Personal
Protective Equipment

Specifications & Best
Practices

Eyes/Face
Safety glasses with side

shields or chemical goggles.

Ensure a snug fit to prevent

splashes from entering the

eyes.[3][4]

Hands Chemically impervious gloves.

Butyl rubber gloves are a

suitable option.[3] Always

inspect gloves for tears or

holes before use and wash the

outside of gloves before

removal.[5]

Body
Protective clothing, such as a

lab coat or overalls.

Clothing should be long-

sleeved to minimize skin

exposure.[4][6] Contaminated

work clothing should not be

taken home.[4][7]

Respiratory NIOSH-approved respirator.

Required in cases of

insufficient ventilation or when

handling the substance as a

dust, fume, or spray.[3][4]

Standard Operating Procedure for Handling
Metolachlor ESA
This step-by-step guide outlines the essential procedures for the safe handling of Metolachlor
ESA from receipt to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[3]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[5]
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Before handling, confirm that all necessary PPE is available and in good condition.

2. Handling the Compound:

Don the appropriate PPE as outlined in the table above.

Avoid direct contact with the skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the area where Metolachlor ESA is being handled.[3]

After handling, wash hands thoroughly with soap and water.[4]

3. Storage:

Keep containers of Metolachlor ESA tightly closed when not in use.[3]

Store in a cool, dry, and well-ventilated place away from incompatible materials.[3]

4. Spill Response:

In the event of a spill, immediately evacuate unnecessary personnel from the area.

Wearing appropriate PPE, contain the spill to prevent it from spreading or entering drains

and waterways.[5][6]

Use an inert absorbent material, such as sand or vermiculite, to clean up the spill.[5]

Collect the absorbed material and place it in a properly labeled, sealed container for

disposal.[5][6]

5. Disposal:

All waste materials, including empty containers and contaminated absorbents, should be

disposed of in accordance with local, state, and federal regulations for chemical waste.

Do not dispose of Metolachlor ESA down the drain or in the regular trash.
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Visualizing Emergency Response: Spill Cleanup
Workflow
The following diagram illustrates the logical steps to take in the event of a Metolachlor ESA
spill.
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Caption: Workflow for the safe and effective cleanup of a Metolachlor ESA spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b063765?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TR-M338710/metolachlor-esa-sodium-salt/
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/metolachloresainfo.pdf
https://www.lgcstandards.com/medias/sys_master/root/h79/h2f/11019425021982/SDS_TRC-M338862-1MG_ST-WB-MSDS-5905285-1-1-1/SDS-TRC-M338862-1MG-ST-WB-MSDS-5905285-1-1-1.PDF
https://www.tarsis-agrichem.co.il/wp-content/uploads/2023/10/Total-MSDS-S-metolachlor-96-EC-2022.pdf
https://www.redeagleinternational.com/wp-content/uploads/2023/03/SDS_Metolachlor-8-EC-REIL-0223_v2.pdf
https://www.sinochem.com.au/wp-content/uploads/2017/12/KELPIE-S-MET-960-EC-Herbicide-SDS_V1.0.pdf
https://www.epa.gov/pesticide-worker-safety/personal-protective-equipment-pesticide-handlers
https://www.benchchem.com/product/b063765#personal-protective-equipment-for-handling-metolachlor-esa
https://www.benchchem.com/product/b063765#personal-protective-equipment-for-handling-metolachlor-esa
https://www.benchchem.com/product/b063765#personal-protective-equipment-for-handling-metolachlor-esa
https://www.benchchem.com/product/b063765#personal-protective-equipment-for-handling-metolachlor-esa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b063765?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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